Cas no 913839-68-6 (2-Hydrazinoisonicotinonitrile)

• Product Name: 2-Hydrazinoisonicotinonitrile
• CAS No: 913839-68-6
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD09813202
• CID: 996351
• PubChem ID: 20118714
• Update Time: 2025-05-24

2-Hydrazinoisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-hydrazinylpyridine-4-carbonitrile
• 2-Hydrazinoisonicotinonitrile
• 4-CYANO-2-HYDRAZINOPYRIDINE
• GS0019
• DTXSID80602708
• CS-10698
• EN300-39048
• SB75456
• 913839-68-6
• SY078298
• SCHEMBL3600453
• MFCD09813202
• 2-hydrazinylisonicotinonitrile
• AKOS000160003
• FT-0743838
• 2-hydrazinopyridine-4-carbonitrile
• PMRMKCHJLLVOQU-UHFFFAOYSA-N
• STL125458
• DA-26155
• G29105

• MDL： MFCD09813202
• Inchi： 1S/C6H6N4/c7-4-5-1-2-9-6(3-5)10-8/h1-3H,8H2,(H,9,10)
• InChI Key： PMRMKCHJLLVOQU-UHFFFAOYSA-N
• SMILES： N(C1C=C(C#N)C=CN=1)N

Computed Properties

• Exact Mass: 134.059246208g/mol
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Hydrazinoisonicotinonitrile

Comprehensive Overview of 2-Hydrazinoisonicotinonitrile (CAS No. 913839-68-6): Properties, Applications, and Industry Insights

2-Hydrazinoisonicotinonitrile (CAS No. 913839-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of isonicotinonitrile, this compound features a hydrazine functional group, which enhances its reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Hydrazinoisonicotinonitrile synthesis", "CAS 913839-68-6 applications", and "hydrazine derivatives in drug discovery", reflecting its growing relevance in modern science.

The compound’s molecular formula, C₆H₅N₄, highlights its nitrogen-rich composition, making it a valuable intermediate for constructing heterocyclic frameworks. Recent studies emphasize its role in developing kinase inhibitors and antimicrobial agents, aligning with the rising demand for novel therapeutic candidates. Keywords such as "nitrile-based pharmaceuticals" and "isonicotinonitrile derivatives" are often associated with its applications, underscoring its potential in addressing global health challenges.

From a synthetic perspective, 2-Hydrazinoisonicotinonitrile is typically prepared via nucleophilic substitution reactions involving hydrazine and halogenated isonicotinonitriles. Its stability under ambient conditions and solubility in polar solvents like DMSO or ethanol further enhance its utility in laboratory settings. Queries like "CAS 913839-68-6 solubility" and "handling hydrazino compounds" are common among chemists optimizing reaction conditions.

In the context of sustainability, the compound’s role in green chemistry initiatives is gaining traction. Its efficient atom economy and potential for catalytic transformations align with industry trends toward eco-friendly synthesis. Searches for "sustainable nitrile chemistry" and "green synthetic intermediates" often intersect with discussions about this molecule.

Analytical characterization of 913839-68-6 relies on techniques such as NMR, HPLC, and mass spectrometry, ensuring purity for high-value applications. The compound’s spectral data (e.g., 1H NMR peaks or IR absorption bands) are frequently sought after in academic and industrial databases.

Looking ahead, 2-Hydrazinoisonicotinonitrile is poised to play a pivotal role in advancing precision medicine and crop protection technologies. Its adaptability in modular synthesis positions it as a key player in addressing emerging challenges in healthcare and agriculture. As research evolves, terms like "next-generation bioactive compounds" and "CAS 913839-68-6 patents" will likely dominate related literature.